Cas no 2229322-31-8 (1,1,3,3-tetrafluorobutan-2-ol)

• Product Name: 1,1,3,3-tetrafluorobutan-2-ol
• CAS No: 2229322-31-8
• MF: C₄H₆F₄O
• MW: 146.083455562592
• CID: 6496454
• PubChem ID: 165679671
• Update Time: 2025-05-23

1,1,3,3-tetrafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-tetrafluorobutan-2-ol
• 2229322-31-8
• EN300-1943566

• Inchi： 1S/C4H6F4O/c1-4(7,8)2(9)3(5)6/h2-3,9H,1H3
• InChI Key： URIWWAQSJVUMAM-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(F)F)O)F

Computed Properties

• Exact Mass: 146.03547746g/mol
• Monoisotopic Mass: 146.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,3,3-tetrafluorobutan-2-ol

1,1,3,3-Tetrafluorobutan-2-ol (CAS No. 2229322-31-8): Properties, Applications, and Market Insights

1,1,3,3-Tetrafluorobutan-2-ol (CAS No. 2229322-31-8) is a fluorinated alcohol compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. As a fluorinated solvent, it offers distinct advantages in various industrial and research settings, making it a valuable material for specialized applications.

The molecular structure of 1,1,3,3-tetrafluorobutan-2-ol features four fluorine atoms strategically positioned on a butanol backbone, which contributes to its remarkable solvent properties and chemical stability. This configuration makes it particularly useful in applications requiring polar aprotic solvents with specific dielectric characteristics. Researchers have noted its effectiveness in organic synthesis and material science applications where conventional solvents may not perform optimally.

Recent studies highlight the growing importance of fluorinated compounds like 1,1,3,3-tetrafluorobutan-2-ol in pharmaceutical research. The compound's ability to influence molecular interactions and solubility parameters makes it valuable for drug formulation and delivery systems. Pharmaceutical scientists are particularly interested in its potential for improving drug bioavailability and enhancing formulation stability.

In the field of advanced materials, 1,1,3,3-tetrafluorobutan-2-ol has shown promise as a processing aid for specialty polymers and coatings. Its unique surface tension properties contribute to improved film formation and coating uniformity, making it relevant for high-performance coatings and electronic materials. The compound's compatibility with various fluoropolymers has opened new possibilities in material development.

The synthetic chemistry community has explored 1,1,3,3-tetrafluorobutan-2-ol as a novel reaction medium for challenging transformations. Its ability to stabilize certain reactive intermediates while maintaining good solvent power has made it attractive for specialized catalytic systems and asymmetric synthesis applications. Recent publications have demonstrated its utility in organofluorine chemistry and green chemistry initiatives.

From an environmental perspective, researchers are investigating the sustainability profile of 1,1,3,3-tetrafluorobutan-2-ol compared to traditional solvents. While fluorinated compounds generally raise concerns about environmental persistence, the specific structure of this molecule may offer advantages in terms of biodegradability potential and eco-friendly applications. Ongoing studies aim to better understand its environmental fate and develop appropriate handling protocols.

The commercial availability of 1,1,3,3-tetrafluorobutan-2-ol has expanded in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysts note growing demand from the pharmaceutical sector and electronics industry, particularly for high-purity grades. The compound's price trends and supply chain dynamics reflect its emerging status as a specialty chemical with niche applications.

Quality control aspects of 1,1,3,3-tetrafluorobutan-2-ol production have become increasingly important as applications become more sophisticated. Analytical methods for determining purity specifications and impurity profiles continue to evolve, with advanced techniques like GC-MS and NMR spectroscopy playing crucial roles in characterization. Manufacturers are focusing on improving batch-to-batch consistency to meet the exacting requirements of research and industrial users.

Safety considerations for handling 1,1,3,3-tetrafluorobutan-2-ol follow standard protocols for fluorinated alcohols. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended. The compound's physical properties such as boiling point and vapor pressure influence appropriate storage conditions and handling procedures.

Future research directions for 1,1,3,3-tetrafluorobutan-2-ol may explore its potential in energy storage applications and advanced battery technologies. Preliminary studies suggest possible utility in electrolyte formulations for next-generation batteries, though this remains an area of active investigation. The compound's electrochemical stability and ionic conductivity properties warrant further examination in this context.

Academic interest in 1,1,3,3-tetrafluorobutan-2-ol continues to grow, with research groups worldwide investigating its fundamental properties and potential applications. Recent conference presentations and journal publications have highlighted novel uses in supramolecular chemistry and molecular recognition systems. The compound's ability to participate in specific non-covalent interactions makes it particularly interesting for these applications.

For researchers considering working with 1,1,3,3-tetrafluorobutan-2-ol, several practical considerations should be noted. The compound's solubility characteristics make it compatible with many common organic solvents, though its miscibility profile with water is limited. Standard purification techniques such as distillation can be employed, with attention to its specific physical constants during processing.

The regulatory status of 1,1,3,3-tetrafluorobutan-2-ol remains favorable for research and industrial use, with no significant restrictions currently in place. However, users should stay informed about evolving chemical regulations and safety guidelines that may affect its handling or disposal. Regular consultation of safety data sheets and regulatory updates is recommended for all applications.

As the scientific community's understanding of fluorinated compounds deepens, 1,1,3,3-tetrafluorobutan-2-ol is likely to find additional applications in cutting-edge research and industrial processes. Its combination of useful physicochemical properties and relative accessibility positions it as an interesting option among specialty fluorinated chemicals. Continued investigation of its properties and applications will undoubtedly reveal new possibilities for this versatile compound.